Cas no 70657-70-4 (2-Methoxypropyl Acetate)

• Product Name: 2-Methoxypropyl Acetate
• CAS No: 70657-70-4
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• MDL: MFCD00071665
• CID: 572150
• Update Time: 2026-04-29

2-Methoxypropyl Acetate Chemical and Physical Properties

Names and Identifiers

• 2-METHOXY-1-PROPYL ACETATE
• 2-Methoxy-1-propyl acetateneat
• 2-methoxypropyl acetate
• 1-Propanol, 2-methoxy-, acetate
• 2-MePA
• 2-Methoxypropyl-1-acetate
• ACETIC ACID 2-METHOXYPROPYL ESTER
• AG-G-75949
• BRN 2347719
• EINECS 274-724-2
• 2-methoxy-1-propano acetat
• 2-methoxy-1-propyl acetate
• 2-Methoxy-1-acetoxypropane
• 2-Methoxypropyl Acetate

• MDL： MFCD00071665
• Inchi： 1S/C6H12O3/c1-5(8-3)4-9-6(2)7/h5H,4H2,1-3H3

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 0.959±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 154.8±13.0 ºC (760 Torr),
• Flash Point: 47.9±11.4 ºC,
• Refractive Index: 1.4730 (estimate)
• Solubility: Dissolution (58 g/l) (25 º C),
• PSA: 35.53

2-Methoxypropyl Acetate Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 61-10-37
• Safety Instruction： 53-45-24/25
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Risk Phrases：R61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 2-Methoxypropyl Acetate

Research Brief on 2-Methoxypropyl Acetate (CAS: 70657-70-4) in Chemical and Biomedical Applications

2-Methoxypropyl acetate (CAS: 70657-70-4) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in the chemical and biomedical fields. This ester derivative, characterized by its methoxy and acetate functional groups, exhibits unique physicochemical properties that make it suitable for use as a solvent, intermediate, or excipient in pharmaceutical formulations. Recent studies have explored its potential in drug delivery systems, green chemistry, and industrial processes, highlighting its importance in advancing both research and commercial applications.

A 2023 study published in the Journal of Pharmaceutical Sciences investigated the role of 2-methoxypropyl acetate as a co-solvent in enhancing the solubility of poorly water-soluble drugs. The research demonstrated that the compound's balanced polarity and low toxicity profile make it an attractive alternative to traditional solvents like dimethyl sulfoxide (DMSO). The study reported a 40% improvement in drug solubility when 2-methoxypropyl acetate was used in combination with aqueous buffers, suggesting its potential for optimizing oral and injectable formulations.

In the realm of green chemistry, 2-methoxypropyl acetate has been identified as a promising bio-based solvent. A 2024 review in Green Chemistry highlighted its biodegradability and low environmental impact compared to petroleum-derived solvents. The compound's synthesis from renewable resources, such as plant-derived methanol and acetic acid, aligns with the growing demand for sustainable chemical processes. Researchers have also noted its compatibility with enzymatic reactions, making it a viable candidate for biocatalytic applications in pharmaceutical manufacturing.

Recent advancements in analytical chemistry have further elucidated the compound's properties. A 2023 study employing nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provided detailed structural insights into 2-methoxypropyl acetate, confirming its stability under various pH and temperature conditions. These findings are particularly relevant for its use in long-term drug storage and high-temperature industrial processes.

Despite its promising attributes, challenges remain in the large-scale production and regulatory approval of 2-methoxypropyl acetate. Ongoing research aims to address these hurdles by optimizing synthesis routes and conducting comprehensive toxicity studies. Preliminary data from animal models indicate a favorable safety profile, but further clinical evaluations are needed to validate its use in human therapeutics.

In conclusion, 2-methoxypropyl acetate (CAS: 70657-70-4) represents a multifaceted compound with significant potential in chemical and biomedical applications. Its role as a solvent, green chemistry enabler, and pharmaceutical excipient underscores its value in modern research and industry. Future studies should focus on scaling production, refining purification techniques, and expanding its applications in drug delivery and sustainable chemistry.